Cas no 859794-04-0 (4-Chloro-5-ethylthiophene-2-carboxylic acid)

• Product name: 4-Chloro-5-ethylthiophene-2-carboxylic acid
• CAS No: 859794-04-0
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 2950656
• PubChem ID: 83877602

4-Chloro-5-ethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-氯-5-乙基噻吩-2-羧酸
• 4-Chloro-5-ethylthiophene-2-carboxylic acid
• 4-Chloro-5-ethylthiophene-2-carboxylicacid
• 859794-04-0

• Inchi： 1S/C7H7ClO2S/c1-2-5-4(8)3-6(11-5)7(9)10/h3H,2H2,1H3,(H,9,10)
• InChI Key： SLBWNFQJCRWHMB-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C(=O)O[H])SC=1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Chloro-5-ethylthiophene-2-carboxylic acid

Research Brief on 4-Chloro-5-ethylthiophene-2-carboxylic acid (CAS: 859794-04-0): Recent Advances and Applications

4-Chloro-5-ethylthiophene-2-carboxylic acid (CAS: 859794-04-0) is a thiophene-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics targeting inflammatory diseases, metabolic disorders, and infectious diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of small-molecule inhibitors and modulators of critical biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-5-ethylthiophene-2-carboxylic acid as a precursor for the development of selective COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations.

Another notable application of 4-Chloro-5-ethylthiophene-2-carboxylic acid was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel thiophene-based kinase inhibitors. The study focused on targeting aberrant kinase activity in cancer cells, and the resulting compounds showed promising inhibitory effects against multiple kinase targets, including EGFR and VEGFR. The researchers emphasized the compound's role in enhancing the pharmacokinetic properties of the final drug candidates, such as improved solubility and metabolic stability.

Beyond its therapeutic potential, 4-Chloro-5-ethylthiophene-2-carboxylic acid has also been investigated for its utility in material science. A 2023 ACS Applied Materials & Interfaces study highlighted its incorporation into conductive polymers for biosensing applications. The thiophene moiety, combined with the carboxylic acid functional group, facilitated the development of highly sensitive electrochemical sensors for detecting biomarkers associated with neurodegenerative diseases.

In summary, 4-Chloro-5-ethylthiophene-2-carboxylic acid (CAS: 859794-04-0) continues to be a molecule of interest in diverse research areas, from drug discovery to advanced materials. Its structural versatility and functional group compatibility make it a valuable scaffold for designing next-generation therapeutics and functional materials. Future research is expected to further explore its applications, particularly in personalized medicine and targeted drug delivery systems.